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Compound of Interest

Compound Name: Methiocarb sulfone-d3

Cat. No.: B15140546

For researchers, scientists, and professionals in drug development, the procurement of high-
purity, reliable analytical standards is a critical cornerstone of accurate and reproducible
experimental results. This guide provides an in-depth overview of the commercial suppliers of
Methiocarb sulfone-d3, a deuterated analog of Methiocarb sulfone, often utilized as an
internal standard in quantitative mass spectrometry-based analyses.

Commercial Supplier Overview

Methiocarb sulfone-d3 is a specialized chemical and is available from a select number of
suppliers who focus on stable isotope-labeled compounds and analytical standards. The
following table summarizes the product offerings from key commercial vendors.
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. Additional

Supplier Product Name Catalog Number .
Information
Applications include
use as a pesticide for

N Methiocarb-d3 crop protection.
Pharmaffiliates PA STI 059020
Sulfone Storage is

recommended at 2-
8°C.[1]

] Provided for
Methiocarb-d3 ) )
LGC Standards environmental testing
Sulfone o
applications.[2]

Further details on their

WITEGA Laboratorien ~ Methiocarb-D3 )
website.

Note: Availability and product specifications are subject to change. It is recommended to
consult the supplier's website for the most current information.

Physicochemical Properties of Methiocarb Sulfone

Understanding the properties of the non-deuterated compound is essential for its application.

Property Value Source
Molecular Formula C11H15NO4S [3]
Molecular Weight 257.31 g/mol [3]

CAS Number 2179-25-1 [3]
Storage Temperature 2-8°C

Experimental Workflow for Procurement and Use

The process of acquiring and utilizing a Methiocarb sulfone-d3 analytical standard in a
research setting follows a structured workflow to ensure quality and proper application.
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Procurement and Use Workflow for Analytical Standards
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Detailed Experimental Protocols

While specific experimental protocols for Methiocarb sulfone-d3 are often application-
dependent and developed in-house, general methodologies for the use of deuterated internal
standards in LC-MS/MS analysis are well-established. Below is a foundational protocol.

Objective: To accurately quantify a target analyte in a complex matrix using Methiocarb
sulfone-d3 as an internal standard.

Materials:

¢ Methiocarb sulfone-d3 analytical standard

o Target analyte analytical standard

o LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water with formic acid)
e Volumetric flasks and pipettes

o Analytical balance

e LC-MS/MS system

Methodology:

e Preparation of Stock Solutions:

o Accurately weigh a known amount of the Methiocarb sulfone-d3 standard and dissolve it
in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of a specific
concentration (e.g., 1 mg/mL).

o Similarly, prepare a stock solution of the non-deuterated target analyte.
o Preparation of Calibration Standards:

o Perform serial dilutions of the target analyte stock solution to create a series of calibration
standards at different concentrations.
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o Spike a constant, known concentration of the Methiocarb sulfone-d3 internal standard
stock solution into each calibration standard.

e Sample Preparation:

o To the unknown sample, add the same constant, known concentration of the Methiocarb
sulfone-d3 internal standard.

o Perform any necessary sample extraction or clean-up procedures (e.g., solid-phase
extraction, protein precipitation).

e LC-MS/MS Analysis:

o Develop a suitable LC method for the chromatographic separation of the target analyte
and the internal standard.

o Optimize MS/MS parameters for both the target analyte and Methiocarb sulfone-d3,
including precursor and product ions, collision energy, and other relevant settings.

o Inject the prepared calibration standards and samples onto the LC-MS/MS system.
e Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of the target analyte to
the peak area of the internal standard against the concentration of the target analyte for
the calibration standards.

o Determine the concentration of the target analyte in the unknown sample by calculating its
peak area ratio to the internal standard and interpolating from the calibration curve.

Signaling Pathways and Logical Relationships

The primary analytical utility of Methiocarb sulfone-d3 lies in its role as an internal standard to
control for variability in sample preparation and instrument response. The logical relationship in
a typical quantitative analysis is depicted below.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15140546?utm_src=pdf-body
https://www.benchchem.com/product/b15140546?utm_src=pdf-body
https://www.benchchem.com/product/b15140546?utm_src=pdf-body
https://www.benchchem.com/product/b15140546?utm_src=pdf-body
https://www.benchchem.com/product/b15140546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Processing LC-MS/MS Analysis Quantification
Internal Standard (Methiocarb sulfone-d3) P IS Peak Area Calibration Curve
\ \
\\‘ Analyte Concentration
—V
Target Analyte P> Analyte Peak Area Peak Area Ratio (Analyte/IS)

Click to download full resolution via product page

Logical Flow of Internal Standard-Based Quantification

By adhering to these guidelines and sourcing high-quality analytical standards, researchers
can significantly enhance the accuracy and reliability of their quantitative studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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